[(3R*,4R*)-1-[(4-fluoro-3-methylphenyl)acetyl]-4-(1-piperidinylmethyl)-3-pyrrolidinyl]methanol

• IUPAC Name: 2-(4-fluoro-3-methylphenyl)-1-[(3R,4R)-3-(hydroxymethyl)-4-(piperidin-1-ylmethyl)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C20H29FN2O2/c1-15-9-16(5-6-19(15)21)10-20(25)23-12-17(18(13-23)14-24)11-22-7-3-2-4-8-22/h5-6,9,17-18,24H,2-4,7-8,10-14H2,1H3/t17-,18-/m1/s1
• InChI Key: VAYODLXYLZIHKX-QZTJIDSGSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)N2CC(C(C2)CO)CN3CCCCC3)F
• Isomeric SMILES: CC1=C(C=CC(=C1)CC(=O)N2C[C@H]([C@H](C2)CO)CN3CCCCC3)F
• Molecular Formula: C20H29FN2O2
• Molecular Weight: 348.5 g/mol

Description

[(3R*,4R*)-1-[(4-fluoro-3-methylphenyl)acetyl]-4-(1-piperidinylmethyl)-3-pyrrolidinyl]methanol represents a category of organic compounds characterized by their complex molecular structure, which includes various functional groups. Such compounds are of interest in fields like medicinal chemistry, due to their potential biological activities and chemical properties.

Synthesis Analysis

The synthesis of complex organic molecules typically involves multi-step chemical reactions, starting from simpler molecules. Techniques like catalytic synthesis, which is crucial for improving reaction yields, play a significant role. For instance, the synthesis of fuel additives like Methyl Tert-butyl Ether (MTBE) involves catalytic methods with methanol as a reactant, demonstrating the importance of catalysis in organic synthesis (Pulyalina et al., 2020).

Molecular Structure Analysis

Analyzing the molecular structure of organic compounds often involves spectroscopic methods, which can elucidate aspects like molecular geometry, bond lengths, and angles. The structure significantly influences the compound's reactivity and physical properties.

Chemical Reactions and Properties

Organic molecules participate in various chemical reactions, determined by their functional groups. Reactions like carbonylation of methanol, which is fundamental in producing various organic compounds, highlight the reactivity of methanol-based molecules. Such reactions underscore the versatility and reactivity of organic compounds containing methanol groups (Ren, 2023).